3-(N-benzylacetamido)-N-[cyano(thiophen-3-yl)methyl]propanamide

• IUPAC Name: 3-[acetyl(benzyl)amino]-N-[cyano(thiophen-3-yl)methyl]propanamide
• InChI: InChI=1S/C18H19N3O2S/c1-14(22)21(12-15-5-3-2-4-6-15)9-7-18(23)20-17(11-19)16-8-10-24-13-16/h2-6,8,10,13,17H,7,9,12H2,1H3,(H,20,23)
• InChI Key: OBOSDCUQPLICNT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(CCC(=O)NC(C#N)C1=CSC=C1)CC2=CC=CC=C2
• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol

Description

3-(N-benzylacetamido)-N-[cyano(thiophen-3-yl)methyl]propanamide, commonly known as BAPTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BAPTA is a calcium chelator, which means it can bind to calcium ions and prevent their activity in biological systems.

Scientific Research Applications

BAPTA has been extensively used in scientific research due to its ability to chelate calcium ions. Calcium is an essential ion that plays a critical role in various biological processes, including muscle contraction, neurotransmitter release, and gene expression. BAPTA can be used to study the role of calcium in these processes by selectively blocking its activity. BAPTA has also been used in the study of calcium-dependent enzymes and signaling pathways.

Mechanism of Action

BAPTA acts as a calcium chelator by binding to calcium ions and preventing their activity. BAPTA has a high affinity for calcium ions, which allows it to selectively bind to them and prevent their interaction with other molecules. The binding of BAPTA to calcium ions results in the formation of a complex that is inactive and cannot participate in biological processes.
Biochemical and Physiological Effects:
BAPTA has a wide range of biochemical and physiological effects due to its ability to chelate calcium ions. BAPTA can block calcium-dependent processes such as muscle contraction, neurotransmitter release, and gene expression. BAPTA can also inhibit the activity of calcium-dependent enzymes and signaling pathways. BAPTA has been shown to have neuroprotective effects and can prevent calcium-mediated cell death.

Advantages and Limitations for Lab Experiments

BAPTA has several advantages for lab experiments, including its ability to selectively chelate calcium ions and its high affinity for calcium. BAPTA can be used to study the role of calcium in various biological processes and can be used to selectively block calcium-dependent processes. However, BAPTA also has some limitations, including its potential toxicity and the need for expertise in organic chemistry for its synthesis.

Future Directions

BAPTA has significant potential for future research in various fields. Some possible future directions for BAPTA research include the development of new calcium chelators with improved properties, the study of calcium-dependent processes in different biological systems, and the development of new therapeutic agents based on BAPTA. BAPTA research can also contribute to the understanding of calcium signaling and its role in various diseases, including neurodegenerative diseases and cancer.
Conclusion:
In conclusion, BAPTA is a calcium chelator that has gained significant attention in the field of scientific research due to its potential applications in various fields. BAPTA can be synthesized using a complex process that requires expertise in organic chemistry. BAPTA has been extensively used in scientific research due to its ability to chelate calcium ions and selectively block calcium-dependent processes. BAPTA has several advantages for lab experiments, including its ability to selectively chelate calcium ions and its high affinity for calcium. However, BAPTA also has some limitations, including its potential toxicity and the need for expertise in organic chemistry for its synthesis. BAPTA research has significant potential for future research in various fields, including the development of new therapeutic agents and the study of calcium-dependent processes in different biological systems.

Synthesis Methods

The synthesis of BAPTA involves several steps, including the reaction of benzylacetamide with ethyl cyanoacetate, followed by the reaction of the resulting product with thiophen-3-carbaldehyde. The final product is obtained by the reaction of the intermediate product with acetic anhydride. The synthesis of BAPTA is a complex process that requires expertise and experience in organic chemistry.